2,5-Dichloro-3,6-difluoroaniline
Overview
Description
Scientific Research Applications
Synthesis of Insecticides
2,5-Dichloro-3,6-difluoroaniline is utilized in the synthesis of insecticides. It is specifically used in the production of Teflubenzuron, a benzoylurea insecticide. The synthesis involves several steps, including chlorination, reduction, and acylation reactions, leading to the formation of Teflubenzuron with an overall yield of 75.3%. This method is noted for its high yield, good quality, and minimal environmental contamination (Shi-long, 2006).
Spectroscopic Features and Reactive Nature
Research has also delved into the spectroscopic features and reactive nature of difluoroanilines, including 2,5-Dichloro-3,6-difluoroaniline. This study provides insights into the effect of fluorine substitution in aniline derivatives. The research employs density functional theory (DFT) calculations to examine spectral properties, reactivity characteristics, and molecular docking, highlighting the similar binding capabilities of various difluoroanilines (Kose, Bardak, & Atac, 2019).
Preparation Techniques
Another significant application is in the development of preparation techniques for 2,5-Dichloro-3,6-difluoroaniline and its derivatives. These preparation techniques are vital for producing fluorine-containing organic compounds, which are essential in various industrial applications. The preparation methods vary, including fluorination, hydrolysis, and nitration reactions, emphasizing the versatility and adaptability of this compound in chemical synthesis (Pews & Gall, 1991).
properties
IUPAC Name |
2,5-dichloro-3,6-difluoroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2F2N/c7-2-1-3(9)4(8)6(11)5(2)10/h1H,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCQVYWAZPQQMBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Cl)F)N)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dichloro-3,6-difluoroaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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